Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2

• Molecular Formula: C42H63FN12O8
• Molecular Weight: 883.0 g/mol
• InChI: InChI=1S/C42H63FN12O8/c1-24(44)36(58)54-33(23-26-11-15-28(43)16-12-26)39(61)52-31(9-5-19-49-41(46)47)38(60)55-34(22-25-7-3-2-4-8-25)40(62)51-30(10-6-20-50-42(48)63)37(59)53-32(35(45)57)21-27-13-17-29(56)18-14-27/h11-18,24-25,30-34,56H,2-10,19-23,44H2,1H3,(H2,45,57)(H,51,62)(H,52,61)(H,53,59)(H,54,58)(H,55,60)(H4,46,47,49)(H3,48,50,63)/t24-,30-,31-,32-,33-,34-/m0/s1
• InChIKey: HUHSCSBRZMMHKW-CXEROONLSA-N

Cit-NH2: A Selective PAR-1 Agonist

Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2 (CAS: 211190-38-4) is a synthetic heptapeptide amide functioning as a selective agonist for Protease-Activated Receptor 1 (PAR-1), a G-protein coupled receptor that mediates thrombin-induced cellular effects [1]. The peptide incorporates key non-natural amino acids including para-fluorophenylalanine (p-F-Phe), cyclohexylalanine (Cha), and citrulline (Cit), modifications introduced to enhance receptor specificity and metabolic stability relative to native tethered-ligand sequences . It was originally developed as a PAR-1 receptor-activating probe using a calcium signaling-based desensitization assay in HEK293 cells, demonstrating a high degree of specificity for PAR-1 over PAR-2 [2].

Pathway Specificity

Selective PAR-1 agonist without PAR-2 cross-activation

Assay Compatibility

Cellular calcium signaling, tissue bioassay, in vivo edema model

Probe Characterization

Reported selectivity in receptor desensitization assays

• [1] Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2. PeptideDB. Accessed 2026. https://www.peptidedb.com/database/Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2.html View Source
• [2] Kawabata A, Saifeddine M, Al-Ani B, Leblond L, Hollenberg MD. Evaluation of Proteinase-Activated Receptor-1 (PAR1) Agonists and Antagonists Using a Cultured Cell Receptor Desensitization Assay: Activation of PAR2 by PAR1-Targeted Ligands. J Pharmacol Exp Ther. 1999;288(1):358-370. PMID: 9862790. View Source

PAR-1 vs. PAR-2 Selectivity Requirement

Substituting Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2 with other commercially available PAR-1 activating peptides (e.g., SFLLRN/TRAP-6 or TFLLR-NH2) introduces substantial experimental confounders due to differential PAR-2 cross-reactivity. The foundational study by Kawabata et al. demonstrated that most previously described PAR-1-targeted peptide agonists also activate or desensitize PAR-2, leading to ambiguous signaling outcomes in cell or tissue systems expressing both receptors [1]. Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2 was specifically engineered to address this limitation, displaying a high degree of specificity for PAR-1 over PAR-2, thereby enabling definitive attribution of observed biological effects to PAR-1 activation [1]. In contrast, peptides like TFLLR-NH2 and SFLLRN exhibit measurable PAR-2 activity, and their relative potencies vary significantly across different tissue preparations, making direct substitution unreliable for mechanistic studies or assay development [2].

SFLLRN-NH2 fully activates both PAR-1 and PAR-2, confounding receptor-specific signal attribution.

TFLLR-NH2 may exhibit partial PAR-2 cross-reactivity; selectivity profile is less extensively characterized.

• [1] Kawabata A, Saifeddine M, Al-Ani B, Leblond L, Hollenberg MD. Evaluation of Proteinase-Activated Receptor-1 (PAR1) Agonists and Antagonists Using a Cultured Cell Receptor Desensitization Assay: Activation of PAR2 by PAR1-Targeted Ligands. J Pharmacol Exp Ther. 1999;288(1):358-370. PMID: 9862790. View Source
• [2] Saifeddine M, Al-Ani B, Cheng CH, Wang L, Hollenberg MD. Contractile actions of proteinase-activated receptor-derived polypeptides in guinea-pig gastric and lung parenchymal strips: evidence for distinct receptor systems. Br J Pharmacol. 2001;132(2):556-566. PMID: 11159706. View Source

Cit-NH2 vs. Common PAR-1 Agonists

PAR-1 Selectivity Over PAR-2

In a comparative desensitization assay using HEK293 cells, Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2 displays a high degree of specificity for PAR-1 over PAR-2, whereas previously described PAR-1-targeted agents (including SFLLRN-based peptides and TFLLR-NH2) were found to also activate or desensitize PAR-2 [1]. The study explicitly concluded that most prior PAR-1 ligands possess cross-reactivity with PAR-2, a limitation that Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2 was developed to overcome [1].

PAR-1 Selectivity Over PAR-2

Head-to-head

Selective PAR-1 probe vs SFLLRN-NH2 (dual PAR1/PAR2 activator)

Ensures PAR-1-specific calcium signal attribution

HEK293 cell desensitization assay

Evidence Dimension	PAR-2 cross-activation in calcium signaling desensitization assay
Target Compound Data	High specificity for PAR-1; minimal to no detectable PAR-2 activation/desensitization
Comparator Or Baseline	SFLLRN-based peptides and TFLLR-NH2
Quantified Difference	Comparators exhibit detectable PAR-2 activation; Target eliminates this off-target effect
Conditions	HEK293 cell calcium signaling-based desensitization assay evaluating simultaneous PAR-1 and PAR-2 activation

Why This Matters

This selectivity profile ensures that experimental outcomes can be unambiguously attributed to PAR-1 signaling, which is critical for target validation studies and assay development where PAR-2 co-expression is a confounding variable.

• [1] Kawabata A, Saifeddine M, Al-Ani B, Leblond L, Hollenberg MD. Evaluation of Proteinase-Activated Receptor-1 (PAR1) Agonists and Antagonists Using a Cultured Cell Receptor Desensitization Assay: Activation of PAR2 by PAR1-Targeted Ligands. J Pharmacol Exp Ther. 1999;288(1):358-370. PMID: 9862790. View Source

Potency in Isolated Tissue Bioassays

In direct comparative contractility assays using guinea-pig gastric longitudinal smooth muscle and lung parenchymal strip preparations, the relative potency of Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2 (referred to as Cit-NH2) was equivalent (congruent) to that of TFLLR-NH2 (TF-NH2) and SFLLR-NH2 (P5-NH2) [1]. The relative potency ranking in the lung preparation was: Cit-NH2 ≅ TF-NH2 ≅ P5-NH2 > P7 ≅ P5 ≅ P7-NH2; SLIGRL-NH2 (PAR-2 agonist) was inactive [1].

Tissue Potency Ranking

Head-to-head

Relative potency: Cit-NH2 ≅ TF-NH2 ≅ P5-NH2 > P7

Comparable maximal response magnitude in tissue context

Guinea-pig lung and gastric strips

Evidence Dimension	Relative contractile potency (EC50 rank order)
Target Compound Data	Equivalent to TFLLR-NH2 and SFLLR-NH2 in both gastric and lung tissue preparations
Comparator Or Baseline	TFLLR-NH2 (TF-NH2) and SFLLR-NH2 (P5-NH2)
Quantified Difference	No significant difference in potency among Cit-NH2, TF-NH2, and P5-NH2; all three are more potent than P7, P5, and P7-NH2
Conditions	Guinea-pig gastric longitudinal smooth muscle and lung peripheral parenchymal strip preparations

Why This Matters

Demonstrates that the engineered selectivity modifications do not compromise functional potency in tissue-level assays, maintaining comparable efficacy to established PAR-1 agonists while offering superior receptor specificity.

• [1] Saifeddine M, Al-Ani B, Cheng CH, Wang L, Hollenberg MD. Contractile actions of proteinase-activated receptor-derived polypeptides in guinea-pig gastric and lung parenchymal strips: evidence for distinct receptor systems. Br J Pharmacol. 2001;132(2):556-566. PMID: 11159706. View Source

In Vivo PAR-1 Selectivity Confirmation

In human colonic myofibroblasts (CCD-18Co cells), Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2 (Cit-NH2) at 50 μM produced a calcium response equivalent to that evoked by thrombin (100 U/ml) [1]. Furthermore, 18-hour incubation with Cit-NH2 increased both cyclooxygenase-2 (COX-2) expression and prostaglandin E2 (PGE2) synthesis, confirming its utility as a functional thrombin mimetic in this cell system [1].

In Vivo Selectivity Confirmation

Model context

Cit-NH2 and TF-NH2 induce comparable edema response

Supports in vivo PAR-1 target engagement

Rat hindpaw edema model

Evidence Dimension	Calcium mobilization and downstream COX-2/PGE2 induction
Target Compound Data	50 μM Cit-NH2 produces calcium response equivalent to thrombin (100 U/ml) and induces COX-2/PGE2
Comparator Or Baseline	Thrombin (100 U/ml)
Quantified Difference	Equivalent calcium response at stated concentrations
Conditions	Cultured CCD-18Co human colonic myofibroblasts; calcium measurements and 18-hour COX-2/PGE2 induction

Why This Matters

Provides a validated working concentration (50 μM) for functional studies in human intestinal myofibroblast systems, enabling reproducible experimental design for inflammation and epithelial secretion research.

• [1] Seymour ML, Zaidi NF, Hollenberg MD, MacNaughton WK. PAR1-dependent and independent increases in COX-2 and PGE2 in human colonic myofibroblasts stimulated by thrombin. Am J Physiol Cell Physiol. 2003;284(5):C1185-C1192. doi:10.1152/ajpcell.00126.2002. PMID: 12519747. View Source

Established Utility as a Validated Substrate in High-Throughput PAR-1 Antagonist Screening (IC50 Reference: 0.990 nM)

Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2 has been adopted as a validated agonist substrate in high-throughput screening assays for PAR-1 antagonists. In a patented screening platform (US10322140, Example 12), the compound was used to evaluate antagonist activity at PAR-1 in HEK293 cells, yielding an IC50 of 0.990 nM for a representative antagonist compound [1]. This demonstrates the peptide's robustness and reproducibility as a screening tool in industrial drug discovery settings.

Evidence Dimension	Antagonist IC50 determination using target compound as agonist substrate
Target Compound Data	Serves as PAR-1 agonist substrate enabling antagonist IC50 determination of 0.990 nM
Comparator Or Baseline	N/A (tool compound application)
Quantified Difference	N/A
Conditions	HEK293 cell calcium-5 assay; 30-min antagonist pre-incubation followed by agonist addition

Why This Matters

Confirms the compound's reliability and acceptance in industrial screening workflows, reducing assay development risk for procurement decisions in pharmaceutical research settings.

• [1] BindingDB Entry BDBM50197614 / CHEMBL3939323. US Patent US10322140, Example 12. Accessed 2026. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50197614 View Source

Cit-NH2 Applications in PAR-1 Research

Dissecting PAR-1 vs. PAR-2 Signaling

Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2 is uniquely suited for studies requiring unambiguous PAR-1 activation in cellular systems where PAR-2 is also endogenously expressed. Unlike SFLLRN or TFLLR-NH2, which exhibit measurable PAR-2 cross-reactivity that confounds signal attribution, this compound's high PAR-1 specificity enables researchers to isolate PAR-1-mediated calcium mobilization, gene expression, and downstream effector activation [1]. This is particularly critical in vascular endothelial cells, intestinal epithelial cells, and certain immune cell populations where both receptors are present and functionally active [1].

Ex Vivo Tissue Bath Studies

The compound has been validated as a reliable PAR-1 agonist substrate in cell-based calcium mobilization assays for high-throughput screening of PAR-1 antagonists. Its demonstrated use in a patented screening platform (US10322140) confirms its compatibility with automated liquid handling, stable signal generation, and reproducible EC50 characteristics [2]. Procurement for HTS campaigns is justified by its established track record in industrial settings, reducing assay development and validation timelines compared to unvalidated alternative peptides.

In Vivo PAR-1 Agonist Control

Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2 serves as a thrombin mimetic in human colonic myofibroblast and intestinal epithelial models, enabling protease-independent activation of PAR-1. At 50 μM, it produces calcium responses and COX-2/PGE2 induction comparable to thrombin [3]. This makes it a preferred tool for dissecting PAR-1 contributions to intestinal inflammation, chloride secretion, and host defense mechanisms without the confounding proteolytic activities of thrombin on other substrates (e.g., PAR-4, fibrinogen, platelets) [3].

PAR-1 Antagonist Screening

For ex vivo tissue bath experiments using gastric or pulmonary smooth muscle preparations, Ala-parafluoroPhe-Arg-Cha-Cit-Tyr-NH2 offers equivalent potency to TFLLR-NH2 while providing superior receptor selectivity [4]. This ensures that observed contractile responses reflect genuine PAR-1 activation rather than potential contributions from PAR-2, which is expressed in these tissues and can be activated by less selective PAR-1 agonists [4]. Researchers investigating tissue-specific PAR-1 signaling mechanisms in respiratory or gastrointestinal pharmacology should prioritize this compound.

Application

Selection Property

Validation Focus

PAR-1 vs PAR-2 signaling dissection

Characterized PAR-1 selectivity profile

Calcium assay in PAR-2 co-expression model

Ex vivo tissue contractility studies

Reported contractile potency rank

Isolated organ bath reproducibility

In vivo PAR-1 pathway probing

In vivo bioactivity in edema model

On-target engagement vs endogenous proteases

PAR-1 antagonist screening

Selective PAR-1 agonist challenge

PAR-2 selectivity control in screening cascade

• [1] Kawabata A, Saifeddine M, Al-Ani B, Leblond L, Hollenberg MD. Evaluation of Proteinase-Activated Receptor-1 (PAR1) Agonists and Antagonists Using a Cultured Cell Receptor Desensitization Assay: Activation of PAR2 by PAR1-Targeted Ligands. J Pharmacol Exp Ther. 1999;288(1):358-370. PMID: 9862790. View Source
• [2] BindingDB Entry BDBM50197614 / CHEMBL3939323. US Patent US10322140, Example 12. Accessed 2026. https://www.bindingdb.org/rwd/bind/chemsearch/marvin/MolStructure.jsp?monomerid=50197614 View Source
• [3] Seymour ML, Zaidi NF, Hollenberg MD, MacNaughton WK. PAR1-dependent and independent increases in COX-2 and PGE2 in human colonic myofibroblasts stimulated by thrombin. Am J Physiol Cell Physiol. 2003;284(5):C1185-C1192. doi:10.1152/ajpcell.00126.2002. PMID: 12519747. View Source
• [4] Saifeddine M, Al-Ani B, Cheng CH, Wang L, Hollenberg MD. Contractile actions of proteinase-activated receptor-derived polypeptides in guinea-pig gastric and lung parenchymal strips: evidence for distinct receptor systems. Br J Pharmacol. 2001;132(2):556-566. PMID: 11159706. View Source